Cas no 73123-38-3 (2H-1,4-Benzoxazin-2-one, 7-hydroxy-3-methyl-)

• Product Name: 2H-1,4-Benzoxazin-2-one, 7-hydroxy-3-methyl-
• CAS No: 73123-38-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 542974
• PubChem ID: 12747179
• Update Time: 2025-04-19

2H-1,4-Benzoxazin-2-one, 7-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-2-one, 7-hydroxy-3-methyl-
• 7-hydroxy-3-methyl-1,4-benzoxazin-2-one
• 73123-38-3
• 7-Hydroxy-3-methyl-2H-1,4-benzoxazin-2-one
• DTXSID20508775

• Inchi： 1S/C9H7NO3/c1-5-9(12)13-8-4-6(11)2-3-7(8)10-5/h2-4,11H,1H3
• InChI Key： ZRSAXNJCDCNGSJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)=NC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 177.04261
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89